Cas no 749908-73-4 (5-(azetidin-1-ylcarbonyl)-2,3-dichloropyridine)
749908-73-4 structure
Product Name:5-(azetidin-1-ylcarbonyl)-2,3-dichloropyridine
CAS No:749908-73-4
MF:C9H8Cl2N2O
MW:231.07861995697
MDL:MFCD26395374
CID:2144512
PubChem ID:53629616
Update Time:2025-09-20
5-(azetidin-1-ylcarbonyl)-2,3-dichloropyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-(azetidin-1-ylcarbonyl)-2,3-dichloropyridine
- 5-(azetidine-1-carbonyl)-2,3-dichloropyridine
- GWHOHYFPQOVKNS-UHFFFAOYSA-N
- A1-27535
- 749908-73-4
- DB-295774
- azetidin-1-yl-(5,6-dichloropyridin-3-yl)methanone
- Azetidin-1-yl(5,6-dichloropyridin-3-yl)methanone
- SCHEMBL423467
-
- MDL: MFCD26395374
- Inchi: 1S/C9H8Cl2N2O/c10-7-4-6(5-12-8(7)11)9(14)13-2-1-3-13/h4-5H,1-3H2
- InChI Key: GWHOHYFPQOVKNS-UHFFFAOYSA-N
- SMILES: ClC1=C(N=CC(=C1)C(N1CCC1)=O)Cl
Computed Properties
- Exact Mass: 230.0013683Da
- Monoisotopic Mass: 230.0013683Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 33.2Ų
5-(azetidin-1-ylcarbonyl)-2,3-dichloropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 216533-1g |
Azetidin-1-yl(5,6-dichloropyridin-3-yl)methanone, 95% |
749908-73-4 | 95% | 1g |
$990.00 | 2023-09-06 | |
| Matrix Scientific | 216533-2.500g |
Azetidin-1-yl(5,6-dichloropyridin-3-yl)methanone, 95% |
749908-73-4 | 95% | 2.500g |
$1733.00 | 2023-09-06 |
5-(azetidin-1-ylcarbonyl)-2,3-dichloropyridine Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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